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Compound of Interest

Compound Name: N-ethylcarbamoyl chloride

Cat. No.: B054608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

characterization of N-ethylcarbamoyl chloride, a key intermediate in the pharmaceutical and

agrochemical industries. This document outlines detailed experimental protocols, presents key

data in a structured format, and offers visual representations of the synthesis and

characterization workflows.

Synthesis of N-ethylcarbamoyl chloride
The synthesis of N-ethylcarbamoyl chloride is most commonly achieved through the reaction

of ethylamine with a phosgene equivalent, such as triphosgene. This method is preferred over

the direct use of highly toxic phosgene gas.[1] The reaction proceeds via the nucleophilic attack

of the ethylamine on a carbonyl group of triphosgene, which acts as a solid, safer source of

phosgene.

A detailed experimental protocol for a laboratory-scale synthesis is provided below.

Experimental Protocol: Synthesis of N-ethylcarbamoyl
chloride using Triphosgene
Materials:

Ethylamine solution (e.g., 2 M in THF)
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Triphosgene

Sodium bicarbonate (NaHCO₃)

Dichloromethane (DCM), anhydrous

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

nitrogen/argon inlet is charged with a slurry of sodium bicarbonate (2.0 eq.) and triphosgene

(0.4 eq.) in anhydrous dichloromethane.

The mixture is cooled to 0-5 °C using an ice bath.

A solution of ethylamine (1.0 eq.) in anhydrous dichloromethane is added dropwise to the

stirred slurry over a period of 1-2 hours, maintaining the temperature below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for an additional 3-4 hours.

The reaction progress can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, the reaction mixture is filtered to remove the sodium chloride byproduct

and any unreacted sodium bicarbonate.

The filtrate is then concentrated under reduced pressure to yield crude N-ethylcarbamoyl
chloride as an oil.

Purification can be achieved by vacuum distillation.

Safety Precautions: The reaction should be carried out in a well-ventilated fume hood.

Triphosgene is a toxic substance and should be handled with extreme care. Personal

protective equipment (gloves, safety glasses, lab coat) is mandatory.
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Synthesis Workflow
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Diagram 1: Synthesis workflow for N-ethylcarbamoyl chloride.
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Characterization of N-ethylcarbamoyl chloride
Thorough characterization is essential to confirm the identity and purity of the synthesized N-
ethylcarbamoyl chloride. The following sections detail the key analytical techniques and

expected results.

Physical Properties
The physical properties of N-ethylcarbamoyl chloride are summarized in the table below.

Property Value

Molecular Formula C₃H₆ClNO

Molecular Weight 107.54 g/mol [2][3]

Appearance Colorless to pale yellow liquid

Boiling Point 88-89 °C @ 40 Torr

Density 1.101 g/cm³

Spectroscopic Data
Spectroscopic analysis provides detailed structural information.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show a triplet for the methyl protons

(CH₃) and a quartet for the methylene protons (CH₂) of the ethyl group, coupled to each

other. A broad singlet for the amine proton (NH) is also anticipated.

¹³C NMR: The carbon NMR spectrum provides information on the carbon framework. An

experimental ¹³C NMR spectrum is available.[3]
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Carbon Atom Chemical Shift (δ, ppm)

CH₃ ~15

CH₂ ~36

C=O ~150

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying key functional groups. While a specific spectrum for N-
ethylcarbamoyl chloride is not readily available, the expected characteristic absorption bands

are listed below, based on the closely related N,N-diethylcarbamoyl chloride.

Functional Group Expected Absorption (cm⁻¹)

N-H 3300-3500 (broad)

C-H 2850-3000

C=O 1730-1750 (strong)

C-N 1180-1360

C-Cl 600-800

2.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The

electron ionization (EI) mass spectrum is expected to show the molecular ion peak (M⁺) and

characteristic fragment ions.
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m/z Proposed Fragment

107 [M]⁺•

72 [M - Cl]⁺

57 [CH₃CH₂NCO]⁺

44 [CH₃CH₂NH]⁺•

29 [CH₃CH₂]⁺
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Diagram 2: Characterization methods for N-ethylcarbamoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Synthesis and
Characterization of N-ethylcarbamoyl chloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b054608#n-ethylcarbamoyl-chloride-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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